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Introduction

The Toxicity Characteristic Leaching Procedure (TCLP) is a crucial regulatory test designed by
the U.S. Environmental Protection Agency (EPA) to simulate the leaching of contaminants from
solid waste in a landfill environment.[1][2][3] This application note provides a detailed protocol
for conducting the TCLP test, specifically focusing on calcium arsenate (Cas(AsOa4)2), a
compound that has seen historical use as a pesticide and herbicide.[4][5] Due to its arsenic
content, determining the leaching potential of calcium arsenate-containing waste is critical for
environmental risk assessment and proper waste management. The regulatory limit for arsenic
in the TCLP leachate is 5.0 mg/L; exceeding this concentration classifies the waste as
hazardous.[6][7][8]

Calcium arsenate is known for its high solubility in water, which can lead to significant
leaching of arsenic during the TCLP test.[4][9] Studies have shown that untreated calcium
arsenate can result in TCLP filtrate concentrations as high as 3500 mg/L of arsenic, far
exceeding the regulatory limit.[9] This underscores the importance of accurate and
standardized testing for any waste containing this compound.
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The following tables summarize key quantitative data relevant to the TCLP test for arsenic.

Table 1: TCLP Regulatory Limit for Arsenic

Contaminant EPA Hazardous Waste No. Regulatory Limit (mg/L)

Arsenic D004 5.0

Source: U.S. EPA[7][8]

Table 2: Composition of TCLP Extraction Fluids

Extraction Fluid Composition Final pH

5.7 mL glacial acetic acid +
Fluid #1 64.3 mL 1.0 N NaOH, diluted 493 £0.05

to 1 L with reagent water.

5.7 mL glacial acetic acid,
Fluid #2 diluted to 1 L with reagent 2.88 £0.05

water.

Source: EPA Method 1311[10]
[11]

Table 3: Preliminary Sample Evaluation for Extraction Fluid Selection

pH of Water/Sample Mixture Extraction Fluid to Use

<5.0 Fluid #1

Fluid #1 (after adding 3.5 mL 1N HCI and re-
testing) or Fluid #2 if pH remains > 5.0

>5.0

Source: EPA Method 1311[10][11]

Experimental Protocol
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This protocol is based on the EPA SW-846 Method 1311 for the Toxicity Characteristic
Leaching Procedure.[11][12]

1.0 Scope and Application

This method is designed to determine the mobility of arsenic from solid waste containing
calcium arsenate.[11][12] If a total analysis of the waste shows that the arsenic concentration
is less than 100 mg/kg (applying the "Rule of 20," where 20 times the regulatory limit of 5.0
mg/L is 100 mg/L), the TCLP test may not be necessary.[6][13]

2.0 Apparatus and Reagents

» Agitation Apparatus: Must be capable of rotating the extraction vessels end-over-end at 30 +
2 rpm.[10]

o Extraction Vessels: Glass or polyethylene bottles with sufficient capacity to hold the sample
and extraction fluid. For volatile organic analysis, a zero-headspace extraction vessel (ZHE)
is required.

« Filtration Device: A filter holder capable of withstanding the pressures required to separate
the solid and liquid phases.

« Filters: Glass fiber filters with a pore size of 0.6 to 0.8 um.[11]

e pH Meter: Accurate to £ 0.05 pH units.[10]

e Analytical Balance: Accurate to + 0.01 g.[10]

e Reagents:

[¢]

Reagent Water (ASTM Type Il or equivalent)

[e]

Glacial Acetic Acid (ACS grade)[10]

o

1.0 N Sodium Hydroxide (NaOH)[10]

[¢]

1.0 N Hydrochloric Acid (HCI)[10]
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o Nitric Acid (for preserving the final leachate)[10]
3.0 Sample Preparation

o Determine Percent Solids: For waste with a liquid component, determine the percent of dry
solids. If the sample contains less than 0.5% dry solids, the filtered liquid is considered the
TCLP extract, and the extraction procedure is not necessary.[11]

o Particle Size Reduction: The solid portion of the sample must be able to pass through a 9.5
mm sieve. If necessary, crush, cut, or grind the sample to meet this requirement.[2][10]

4.0 Extraction Fluid Selection

e Weigh 5.0 g of the solid material into a 500 mL beaker.[11]

e Add 96.5 mL of reagent water, cover with a watch glass, and stir vigorously for 5 minutes.[11]
e Measure the pH of the slurry.

e If the pH is less than 5.0, use Extraction Fluid #1.[10][11]

« If the pH is greater than 5.0, add 3.5 mL of 1 N HCI, slurry briefly, and heat to 50°C for 10
minutes. Cool to room temperature and re-measure the pH. If the pH is now less than 5.0,
use Extraction Fluid #1. If it is still greater than 5.0, use Extraction Fluid #2.[10]

5.0 Extraction Procedure

o Weigh out a representative sample of the solid waste. A minimum of 100 g is recommended.
[11]

e Place the sample in the extraction vessel.

o Add an amount of the selected extraction fluid equal to 20 times the weight of the solid
sample. The formula is: Weight of Extraction Fluid = 20 x Weight of Solid Sample[2][11]

o Securely cap the extraction vessel.
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e Place the vessel in the agitation apparatus and rotate end-over-end at 30 + 2 rpm for 18 + 2
hours.[10]

6.0 Post-Extraction Filtration

o After agitation, separate the liquid extract from the solid phase by filtering through a new
glass fiber filter.

e The filtrate is the TCLP extract.
7.0 Leachate Analysis

o Preserve the TCLP extract for arsenic analysis by acidifying with nitric acid to a pH of less
than 2.[10]

e Analyze the arsenic concentration in the extract using a suitable analytical method, such as
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-
Atomic Emission Spectrometry (ICP-AES).[3][14]

o Compare the analytical result to the regulatory limit of 5.0 mg/L for arsenic.

Mandatory Visualization
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TCLP Experimental Workflow for Calcium Arsenate
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(<0.5% solids?)

Separate Solid and Liquid Phases

Filter Liquid
(This is the TCLP Extract)

Particle Size Reduction
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Determine Extraction Fluid
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(20:1 Fluid:Solid Ratio, 18h Agitation)

Post-Extraction Filtration
(0.6-0.8 um Glass Fiber Filter)
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(e.g., ICP-MS)
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End
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Caption: TCLP Workflow for Calcium Arsenate Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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